Cas no 67104-98-7 (1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide)
1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide is a sulfur- and nitrogen-containing heterocyclic compound characterized by its thiadiazolidine core with an ethyl substituent at the 2-position and two oxygen atoms doubly bonded to the sulfur (sulfone group). This structure imparts stability and potential reactivity, making it useful in synthetic organic chemistry and pharmaceutical applications. The sulfone moiety enhances electrophilic properties, facilitating nucleophilic substitution or addition reactions. Its well-defined molecular framework allows for precise modifications in drug discovery or agrochemical development. The compound’s purity and consistent performance make it a reliable intermediate for researchers seeking to explore novel heterocyclic derivatives or sulfone-based functionalization.
67104-98-7 structure
Product Name:1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide
CAS No:67104-98-7
MF:C4H10N2O2S
MW:150.199399471283
CID:395365
PubChem ID:10419354
Update Time:2025-06-06
1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide
- 2-ethyl-1,2,5-thiadiazolidine 1,1-dioxide
- SCHEMBL5837907
- 2-Ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione
- 67104-98-7
- 2-ethyl-1
- E?,2,5-thiadiazolidine-1,1-dione
- DTXSID70439525
- EN300-210994
- 2-Ethyl-[1,2,5]thiadiazolidine 1,1-dioxide
-
- Inchi: 1S/C4H10N2O2S/c1-2-6-4-3-5-9(6,7)8/h5H,2-4H2,1H3
- InChI Key: QMBKAHXYOGCVSQ-UHFFFAOYSA-N
- SMILES: S1(NCCN1CC)(=O)=O
Computed Properties
- Exact Mass: 150.0464
- Monoisotopic Mass: 150.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 49.41
1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-210994-0.05g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 0.05g |
$174.0 | 2023-02-22 | |
| Enamine | EN300-210994-0.1g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 0.1g |
$257.0 | 2023-02-22 | |
| Enamine | EN300-210994-0.25g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 0.25g |
$367.0 | 2023-02-22 | |
| Enamine | EN300-210994-0.5g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 0.5g |
$579.0 | 2023-02-22 | |
| Enamine | EN300-210994-1.0g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-210994-2.5g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 2.5g |
$1454.0 | 2023-02-22 | |
| Enamine | EN300-210994-5.0g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 5.0g |
$2152.0 | 2023-02-22 | |
| Enamine | EN300-210994-10.0g |
2-ethyl-1lambda6,2,5-thiadiazolidine-1,1-dione |
67104-98-7 | 95% | 10.0g |
$3191.0 | 2023-02-22 | |
| Aaron | AR0064XA-50mg |
1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide |
67104-98-7 | 95% | 50mg |
$265.00 | 2025-01-23 | |
| Aaron | AR0064XA-100mg |
1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide |
67104-98-7 | 95% | 100mg |
$379.00 | 2025-01-23 |
1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
67104-98-7 (1,2,5-Thiadiazolidine, 2-ethyl-, 1,1-dioxide) Related Products
- 98961-97-8(N,N-Dimethylpiperazine-1-sulfonamide)
- 98545-23-4(N,N-DIETHYLPIPERAZINE-1-SULFONAMIDE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk